Cas no 838-13-1 (Benzonitrile,4-(hydrazinylidenephenylmethyl)-)

838-13-1 structure
Product name:Benzonitrile,4-(hydrazinylidenephenylmethyl)-
Benzonitrile,4-(hydrazinylidenephenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-(hydrazinylidenephenylmethyl)-
- 4-[(E)-C-phenylcarbonohydrazonoyl]benzonitrile
- NSC254968
- 838-13-1
- DTXSID90421048
- NSC-254968
-
- Inchi: InChI=1S/C14H11N3/c15-10-11-6-8-13(9-7-11)14(17-16)12-4-2-1-3-5-12/h1-9H,16H2/b17-14+
- InChI Key: QMXKWJJHGMVDST-SAPNQHFASA-N
- SMILES: C1=CC=C(C=C1)C(=NN)C2=CC=C(C=C2)C#N
Computed Properties
- Exact Mass: 221.095297
- Monoisotopic Mass: 221.095297
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 62.2
- XLogP3: 2.5
Experimental Properties
- Density: 1.11
- Boiling Point: 395.6°C at 760 mmHg
- Flash Point: 193.1°C
- Refractive Index: 1.607
Benzonitrile,4-(hydrazinylidenephenylmethyl)- Related Literature
-
Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
-
Louis Porte RSC Adv., 2014,4, 64506-64513
-
Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
-
Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
-
Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
838-13-1 (Benzonitrile,4-(hydrazinylidenephenylmethyl)-) Related Products
- 849353-34-0(4-bromopyrimidin-5-amine)
- 352218-35-0(4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide)
- 660397-15-9(CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL))
- 1365938-66-4(1-(difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde)
- 1172889-70-1(1-Piperidinepropanimidamide, acetate (1:2))
- 2171626-56-3(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid)
- 98489-83-9(5-(2-hydroxyethyl)-6-methyl-2-(methylsulfanyl)-4(3H)-pyrimidinone)
- 2279938-29-1(Alkyne-SS-COOH)
- 1894868-36-0(1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine)
- 920-14-9(7-hydroxy-6,6-dimethylheptan-2-one)
Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
